N-[2-(1H-indol-3-yl)ethyl]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-4-propyl-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C21H22N4OS/c1-2-7-18-19(27-21(24-18)25-12-5-6-13-25)20(26)22-11-10-15-14-23-17-9-4-3-8-16(15)17/h3-6,8-9,12-14,23H,2,7,10-11H2,1H3,(H,22,26)
• Standard InChI Key: KBFGVTCWRFRRFB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SC(=N1)N2C=CC=C2)C(=O)NCCC3=CNC4=CC=CC=C43

Introduction

N-[2-(1H-indol-3-yl)ethyl]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a complex organic compound with a molecular formula of C21H22N4OS and a molecular weight of 378.5 g/mol. This compound incorporates several distinct structural elements, including an indole, pyrrole, and thiazole ring, which are known for their diverse biological activities.

Synthesis and Preparation

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-4-propyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide typically involves multi-step reactions that require careful selection of starting materials and conditions. While specific synthesis protocols for this compound are not detailed in the available literature, general methods for thiazole derivatives often involve condensation reactions between appropriate precursors.

Potential Biological Activities

• Anticancer Activity: Thiazole derivatives have been explored for their anticancer potential due to their ability to interact with biological targets involved in cancer progression.

• Antimicrobial Activity: The indole and pyrrole rings are known for their antimicrobial properties, suggesting potential applications in this area.

• Anti-inflammatory Activity: Some thiazole compounds exhibit anti-inflammatory effects, which could be relevant for this compound as well.